Methyl 3-amino-2-methylpyridine-4-carboxylate

• IUPAC Name: methyl 3-amino-2-methylpyridine-4-carboxylate
• InChI: InChI=1S/C8H10N2O2/c1-5-7(9)6(3-4-10-5)8(11)12-2/h3-4H,9H2,1-2H3
• InChI Key: WKDCUNZSNDZNHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1N)C(=O)OC
• Molecular Formula: C8H10N2O2
• DSSTOX Substance ID: DTXSID401253551
• Molecular Weight: 166.18 g/mol
• CAS RN: 1227581-39-6

Description

Methyl 3-amino-2-methylpyridine-4-carboxylate is a chemical compound that belongs to the class of organic compounds known as aminopyridines. These compounds contain an amino group attached to a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The specific structure of this compound includes a methyl group and a carboxylate ester function, indicating its potential utility in various chemical reactions and as an intermediate in pharmaceutical and material science applications.

Synthesis Analysis

The synthesis of related aminopyridine derivatives has been explored in various studies. For instance, the synthesis of methyl 4-aminopyrrole-2-carboxylates was achieved through a one-pot relay catalytic cascade reaction involving 5-methoxyisoxazoles and pyridinium ylides, using a FeCl2/Et3N binary catalytic system . Although this does not directly describe the synthesis of this compound, it provides insight into the methodologies that could potentially be adapted for its synthesis.

Molecular Structure Analysis

The molecular structure of aminopyridines has been extensively studied, with crystal structures determined for various derivatives . These structures are typically stabilized by hydrogen bonds and exhibit layered arrangements. While the exact structure of this compound is not provided, the general features of aminopyridines suggest that similar intermolecular interactions and crystal packing motifs could be expected.

Chemical Reactions Analysis

Aminopyridines are versatile intermediates in organic synthesis. They can undergo various chemical reactions, including nucleophilic substitutions, as seen in the synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid . The presence of amino and carboxylate groups in these compounds allows for a wide range of chemical transformations, making them valuable building blocks in the synthesis of more complex molecules.

Physical and Chemical Properties Analysis

The physical and chemical properties of aminopyridines depend on the specific substituents present on the pyridine ring. For example, the introduction of methyl groups can affect the lipophilicity and intermolecular interactions of the compounds . The presence of a carboxylate ester would also influence the compound's solubility and reactivity. The antimicrobial activity of methyl-2-aminopyridine-4-carboxylate derivatives has been investigated, indicating the biological relevance of these compounds .

Safety and Hazards

“Methyl 3-amino-2-methylpyridine-4-carboxylate” is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye damage, and may cause respiratory irritation. It is harmful if swallowed.

Mechanism of Action

Target of Action

Similar compounds such as 3-methylpyridine and 4-Methylpyridine have been found to interact with various proteins and enzymes, suggesting that Methyl 3-amino-2-methylpyridine-4-carboxylate may have similar targets.

Mode of Action

It’s worth noting that similar compounds have been used in suzuki–miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This suggests that this compound might interact with its targets in a similar manner, leading to changes at the molecular level.

Biochemical Pathways

Similar compounds have been involved in oxidative processes , suggesting that this compound might affect similar pathways and have downstream effects on cellular functions.